Cas no 1205750-98-6 (Tert-butyl 3-(4-aminobutyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(4-aminobutyl)azetidine-1-carboxylate
• CAS No: 1205750-98-6
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 4577197
• Update Time: 2023-08-10

Tert-butyl 3-(4-aminobutyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-aminobutyl)azetidine-1-carboxylate
• Tert-butyl 3-(4-aminobutyl)azetidine-1-carboxylate

• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-8-10(9-14)6-4-5-7-13/h10H,4-9,13H2,1-3H3
• InChI Key： ARXILKDHBYZMHT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CCCCN)C1)=O

Computed Properties

• Exact Mass: 228.183778013 g/mol
• Monoisotopic Mass: 228.183778013 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 228.33
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6